Cas no 2193061-23-1 (3-Fluoro-4-methoxypyridine-2-sulfinic acid)

• Product Name: 3-Fluoro-4-methoxypyridine-2-sulfinic acid
• CAS No: 2193061-23-1
• MF: C₆H₆FNO₃S
• MW: 191.18014383316
• CID: 5895869
• PubChem ID: 154734123
• Update Time: 2025-06-23

3-Fluoro-4-methoxypyridine-2-sulfinic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxypyridine-2-sulfinic acid
• EN300-752453
• 2193061-23-1
• 3-Fluoro-4-methoxypyridine-2-sulfinic acid

• Inchi： 1S/C6H6FNO3S/c1-11-4-2-3-8-6(5(4)7)12(9)10/h2-3H,1H3,(H,9,10)
• InChI Key： FOGPYLJTGXFQGN-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C=CN=1)OC)F)(=O)O

Computed Properties

• Exact Mass: 191.00524239g/mol
• Monoisotopic Mass: 191.00524239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.6Ų

Additional information on 3-Fluoro-4-methoxypyridine-2-sulfinic acid

Professional Introduction to 3-Fluoro-4-methoxypyridine-2-sulfinic Acid (CAS No. 2193061-23-1)

3-Fluoro-4-methoxypyridine-2-sulfinic acid, with the chemical formula corresponding to its CAS number 2193061-23-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine sulfinic acid class, characterized by its unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and drug development.

The presence of both fluoro and methoxy substituents in the pyridine ring imparts distinct electronic and steric effects, which are highly relevant in medicinal chemistry. The fluoro group, in particular, is known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of molecules, making it a preferred choice in the design of bioactive compounds. The methoxy group, on the other hand, contributes to the overall solubility and metabolic pathways of the compound, further enhancing its utility in drug discovery.

In recent years, 3-Fluoro-4-methoxypyridine-2-sulfinic acid has been extensively studied for its potential applications in the synthesis of novel therapeutic agents. Its unique structural features make it an excellent building block for constructing more complex molecules with desired pharmacological properties. For instance, researchers have leveraged this compound to develop inhibitors targeting various biological pathways, including those involved in cancer, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of 3-Fluoro-4-methoxypyridine-2-sulfinic acid is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. By incorporating this compound into drug candidates, scientists have been able to design molecules that selectively inhibit specific kinases, thereby reducing side effects and improving therapeutic efficacy. The sulfinic acid moiety provides a site for further functionalization, allowing for the creation of diverse analogs with tailored properties.

Recent advancements in computational chemistry have also highlighted the importance of 3-Fluoro-4-methoxypyridine-2-sulfinic acid in virtual screening and molecular docking studies. These computational methods enable researchers to predict the binding interactions between this compound and target proteins with high accuracy. This has accelerated the drug discovery process by identifying promising candidates for further experimental validation.

The synthetic routes to 3-Fluoro-4-methoxypyridine-2-sulfinic acid have also seen significant improvements over the years. Modern synthetic strategies focus on maximizing yield and minimizing environmental impact, aligning with green chemistry principles. For example, catalytic methods have been developed that reduce the need for hazardous reagents and solvents, making the production process more sustainable.

In addition to its pharmaceutical applications, 3-Fluoro-4-methoxypyridine-2-sulfinic acid has found utility in materials science and agrochemical research. Its ability to act as a ligand in coordination chemistry has led to the development of novel catalysts with enhanced performance. Similarly, its incorporation into agrochemical formulations has shown promise in improving crop protection agents by enhancing their bioavailability and stability.

The future prospects of 3-Fluoro-4-methoxypyridine-2-sulfinic acid are promising, with ongoing research exploring new synthetic methodologies and applications. As our understanding of biological systems continues to evolve, this compound is likely to play an even greater role in addressing complex diseases and developing innovative solutions for global health challenges.